Cas no 105945-25-3 (Benzenamine,3-(2-chlorophenoxy)-)

• Product Name: Benzenamine,3-(2-chlorophenoxy)-
• CAS No: 105945-25-3
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 126929
• PubChem ID: 53403932
• Update Time: 2025-04-18

Benzenamine,3-(2-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(2-chlorophenoxy)-
• 3-(2-Chlorophenoxy)aniline
• 3-(2-chloro-phenoxy)-phenylamine
• 3-(2-chloro-phenoxy)-aniline
• 3-(2-Chlor-phenoxy)-anilin
• ACMC-20m9a3
• AG-D-19990
• Aniline,m-(o-chlorophenoxy)- (6CI)
• CTK4A4229
• KB-232620
• SureCN6325704
• SCHEMBL6325704
• AKOS017559737
• A934575
• AMY21632
• 3-(2-chlorophenoxy)phenylamine
• DTXSID50695288
• 105945-25-3

• MDL： MFCD06656956
• Inchi： 1S/C12H10ClNO/c13-11-6-1-2-7-12(11)15-10-5-3-4-9(14)8-10/h1-8H,14H2
• InChI Key： PDAADGLAPUJZLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 219.0452
• Monoisotopic Mass: 219.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• PSA: 35.25
• LogP: 4.29570